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Introduction
Sodium borate, a readily available and versatile inorganic salt, holds significant potential in

various agricultural chemical formulations. Its utility extends beyond a simple micronutrient

source to encompass roles as a pH buffer, a cross-linking agent for hydrogels, and an active

ingredient in insecticides and herbicides. This document provides detailed application notes

and protocols for the effective utilization of sodium borate in these agricultural contexts,

supported by quantitative data and experimental methodologies.

Sodium Borate as a Boron Micronutrient Fertilizer
Boron is an essential micronutrient for plant growth, playing a critical role in cell wall formation,

sugar transport, and reproductive processes.[1] Sodium borate serves as a common and

effective source of boron to correct deficiencies in a wide range of crops. Boron deficiency can

lead to various symptoms, including stunted growth, distorted leaf tips, and reduced fruit and

seed set.[2][3][4][5][6]

Data Presentation: Recommended Application Rates
The application of sodium borate as a micronutrient must be carefully managed, as excessive

amounts can be toxic to plants.[7] Application rates should be based on soil tests, plant tissue

analysis, and crop-specific needs.[5][7]
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Table 1: Recommended Soil Application Rates for Sodium Borate (as Boron)

Crop Boron Requirement
Soil Application
Rate (kg B/ha)

Application Timing

Alfalfa High 1.0 - 3.0
Annually, typically

after the first cutting

Apples High 1.0 - 2.0
Broadcast in spring or

post-harvest

Canola High 1.0 - 2.0 Pre-plant incorporated

Corn Low to Medium 0.5 - 1.0

Broadcast and

incorporated before

planting

Cotton High 0.5 - 1.5
Pre-plant or early

season side-dress

Potatoes Medium 0.5 - 1.0
At planting or during

hilling

Soybeans Low to Medium 0.25 - 1.0

Broadcast and

incorporated before

planting

Wheat Low 0.25 - 0.5 Pre-plant incorporated

Note: These are general recommendations. Always consult local agricultural extension services

for region- and soil-specific advice.

Table 2: Recommended Foliar Application Rates for Sodium Borate (as Boron)
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Crop
Product (e.g., Solubor®
20.5% B) Rate ( kg/ha )

Application Timing

Alfalfa 1.0 - 2.5 10-14 days after cutting

Apples & Pears 1.0 - 2.5 Pre-bloom and post-harvest

Grapes 0.5 - 1.5
Pre-bloom and 10-14 days

later

Cotton 0.25 - 0.5 During peak bloom

Potatoes 0.25 - 0.5
At tuber initiation, with 2-3

subsequent sprays

Sunflowers 1.0 - 2.0 When plants are 25-50 cm tall

Source: Adapted from various agricultural extension recommendations.[3][4][6]

Experimental Protocols
Objective: To uniformly apply granular sodium borate to the soil to correct boron deficiency.

Materials:

Granular sodium borate fertilizer (e.g., Granubor®)

Fertilizer spreader (broadcast or band applicator)

Soil testing kit for boron analysis

Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

Soil Analysis: Collect representative soil samples from the field and analyze for boron

content to determine the required application rate.

Spreader Calibration: Calibrate the fertilizer spreader to deliver the precise application rate

determined from the soil analysis.
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Application:

Broadcast Application: Uniformly apply the granular sodium borate over the entire soil

surface. Incorporate the granules into the top 10-15 cm of soil using tillage equipment.[7]

Band Application: Apply the granules in a band near the seed row. Be cautious to avoid

direct contact with the seed to prevent toxicity.[3]

Post-Application: Irrigate the field if rainfall is not expected, to help dissolve the granules and

move the boron into the root zone.

Objective: To apply a soluble form of sodium borate to plant foliage for rapid correction of boron

deficiency.

Materials:

Soluble sodium borate powder (e.g., Solubor®)

Spray tank and nozzles

Water

Adjuvant (optional, to improve spray coverage)

PPE: gloves, safety glasses, respirator

Procedure:

Plant Tissue Analysis: Collect leaf samples to confirm boron deficiency and determine the

appropriate application rate.

Solution Preparation:

Fill the spray tank with half the required volume of water.

Slowly add the calculated amount of soluble sodium borate powder to the tank while

agitating.
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Continue agitation until the powder is fully dissolved.

Add the remaining water and any adjuvant, if used.

Application:

Spray the solution onto the plant foliage, ensuring thorough coverage of both upper and

lower leaf surfaces.[5]

Apply during the early morning or late evening to minimize the risk of leaf burn.

Avoid spraying during periods of high wind to prevent drift.

Preparation Application

Plant Tissue Analysis Calculate Application RateDetermines Prepare Spray SolutionInforms Spray onto FoliageReady for Monitor Crop ResponseObserve

Click to download full resolution via product page

Caption: Workflow for foliar application of sodium borate.

Sodium Borate as a pH Buffer in Pesticide
Formulations
The pH of a pesticide spray solution can significantly impact the stability and efficacy of the

active ingredients.[8] Many pesticides undergo alkaline hydrolysis in high pH water, leading to

their degradation. Sodium borate can act as a buffer to maintain the pH of the spray solution

within an optimal range.[9][10][11][12]

Data Presentation: Effect of Sodium Borate on Solution
pH
Table 3: pH of Unbuffered Water and Water with Sodium Borate (Solubor®)
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Water Source Initial pH
pH after adding Solubor®
(1 lb/5 gallons)

Distilled Water 7.0 ~8.4

Well Water (Slightly Acidic) 6.5 ~8.2

Well Water (Slightly Alkaline) 7.8 ~8.5

Source: Adapted from U.S. Borax technical information.[8]

Experimental Protocol
Objective: To determine the effect of sodium borate on the pH of a pesticide spray solution and

its subsequent impact on pesticide efficacy.

Materials:

Sodium borate (e.g., Solubor®)

Pesticide formulation

Water from the intended spray source

pH meter

Spray equipment

Target pest and host plants

Control (pesticide solution without sodium borate)

PPE appropriate for the pesticide being used

Procedure:

Baseline pH Measurement: Measure and record the initial pH of the water source.

Solution Preparation:
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Treatment Group: Prepare the pesticide solution according to the manufacturer's label,

adding the desired concentration of sodium borate as a buffer. Measure and record the

final pH of the solution.

Control Group: Prepare the pesticide solution according to the manufacturer's label

without adding sodium borate. Measure and record the final pH.

Pesticide Application: Apply the treatment and control solutions to the target pests on their

host plants under controlled conditions.

Efficacy Assessment: At predetermined intervals, assess the efficacy of the pesticide in both

the treatment and control groups. This may involve measuring pest mortality, feeding

damage, or disease progression.

Data Analysis: Compare the efficacy data from the treatment and control groups to determine

if the addition of sodium borate as a pH buffer influenced the performance of the pesticide.
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Caption: Experimental workflow for evaluating sodium borate as a pH buffer.
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Sodium Borate as a Cross-Linking Agent for
Agricultural Hydrogels
Hydrogels are three-dimensional polymer networks that can absorb and retain large amounts

of water. In agriculture, they can be used to improve soil water retention, control the release of

fertilizers, and enhance seed germination.[13][14][15] Sodium borate can be used as a cross-

linking agent to form hydrogels from natural polymers like starch and cellulose.[16][17][18][19]

Data Presentation: Properties of Sodium Borate Cross-
Linked Hydrogels
Table 4: Swelling Capacity of Starch-Based Hydrogels with Varying Borax Concentrations

Starch:Acrylamide Ratio Borax Concentration (wt%)
Maximum Swelling Ratio
(%)

1:2 0 550

1:2 0.5 850

1:2 1.0 1200

1:2 1.5 900

Source: Adapted from scientific literature on hydrogel synthesis.[16]

Experimental Protocol
Objective: To synthesize a starch-based hydrogel using sodium borate as a cross-linking agent

for potential agricultural applications.

Materials:

Corn starch

Acrylamide (AM)

Ceric ammonium nitrate (CAN) - initiator
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Sodium borate (Borax)

Deionized water

Nitrogen gas

Reaction vessel with a stirrer and temperature control

PPE: lab coat, gloves, safety glasses

Procedure:

Starch Gelatinization: Dissolve a specific amount of starch in deionized water in the reaction

vessel. Heat to 80°C with stirring for 30 minutes under a nitrogen atmosphere to achieve full

gelatinization.[16]

Initiation: Cool the solution to 60°C and add a freshly prepared CAN solution to initiate the

formation of free radicals on the starch backbone. Continue stirring for 10 minutes under a

nitrogen atmosphere.[16]

Grafting and Cross-linking: Add a fresh acrylamide solution followed by a sodium borate

solution to the reaction mixture. Allow the reaction to proceed for 2 hours at 60°C under a

nitrogen atmosphere.[16]

Purification: The resulting hydrogel can be purified by washing with deionized water to

remove any unreacted monomers and initiator.

Characterization: The prepared hydrogel can be characterized for its swelling behavior, water

retention capacity, and biodegradability to assess its suitability for agricultural use.

Starch Slurry Gelatinization
(Heat, N2)

Initiation
(CAN, 60°C, N2)

Grafting & Cross-linking
(Acrylamide, Borax, 60°C, N2) Starch-g-AM/Borax Hydrogel

Click to download full resolution via product page

Caption: Synthesis pathway for a sodium borate cross-linked starch hydrogel.
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Sodium Borate as an Active Ingredient in Pesticides
Sodium borate and boric acid have long been used as active ingredients in insecticides and, to

a lesser extent, herbicides and fungicides.[20][21][22]

Insecticidal Action
As an insecticide, sodium borate acts as a stomach poison when ingested by insects,

disrupting their metabolism.[20][21] It can also be abrasive to the insect's exoskeleton, leading

to dehydration.[21][22] It is effective against a range of pests, including ants, cockroaches, and

termites.[21][23][24]

Herbicidal Action
As a non-selective herbicide, sodium borate causes desiccation (drying out) of plants.[22] It is

generally used for total vegetation control in non-crop areas.

Data Presentation: Efficacy of Sodium Borate
Formulations
Table 5: Efficacy of a 10% Sodium Borate Solution against Formosan Subterranean Termites

Treatment Wood Mass Loss (%) after 10 weeks

Untreated Control 37

Aqueous Sodium Borate (10%) 34-35

Sodium Borate in Ethylene Glycol 7-9

Source: Adapted from a study on remedial borate treatments.[23]

Experimental Protocol
Objective: To evaluate the efficacy of a sodium borate-based bait for controlling a target insect

pest.

Materials:
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Sodium borate

Bait matrix (e.g., sugar solution for ants, protein-based for cockroaches)

Target insect pest population in a controlled environment

Control bait (without sodium borate)

Observation arenas

PPE: gloves, safety glasses

Procedure:

Bait Formulation: Prepare the sodium borate bait by mixing the desired concentration of

sodium borate into the bait matrix. Also, prepare a control bait without the active ingredient.

Experimental Setup: Place a known number of the target insect pests into the observation

arenas. Provide a food and water source.

Bait Placement: Introduce the sodium borate bait and the control bait into separate,

respective arenas.

Observation: Monitor the arenas daily and record insect mortality in both the treatment and

control groups. Also, observe feeding behavior on the baits.

Data Analysis: Calculate the percentage mortality over time for both groups and compare the

results to determine the efficacy of the sodium borate bait.
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Caption: Workflow for an insecticidal bait efficacy test.

Conclusion
Sodium borate is a multifaceted compound with significant applications in modern agriculture.

Its use as a micronutrient is well-established, and its roles as a pH buffer, cross-linking agent,

and active ingredient in pesticides offer further opportunities for enhancing agricultural

productivity and sustainability. The protocols and data presented in this document provide a
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foundation for researchers and scientists to explore and optimize the use of sodium borate in

their specific agricultural chemical formulations. As with any agricultural chemical, proper

handling, adherence to recommended application rates, and consideration of environmental

impact are crucial for its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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